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Compound of Interest

Compound Name:
Tert-butyl 2-ethynylmorpholine-4-

carboxylate

CAS No.: 1416229-07-6

Cat. No.: B1433881

Get Quote

Executive Summary & Application Context
N-Boc-2-ethynylmorpholine (tert-butyl 2-ethynylmorpholine-4-carboxylate) is a critical chiral

building block in modern drug discovery.[1][2] The ethynyl moiety serves as a versatile "click

chemistry" handle (CuAAC reactions) or a precursor for Sonogashira couplings, allowing the

rapid diversification of the morpholine scaffold—a privileged structure in kinase inhibitors (e.g.,

PI3K, mTOR) and antiretroviral agents.[1][2]

This guide provides a definitive spectroscopic reference for this compound. Unlike simple

aliphatic amines, the N-Boc-morpholine core exhibits complex NMR behavior due to restricted

rotation around the carbamate bond (rotamers), requiring expert interpretation to distinguish

genuine impurities from conformational isomers.[1][2]
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Property Data

IUPAC Name tert-butyl 2-ethynylmorpholine-4-carboxylate

Common Name N-Boc-2-ethynylmorpholine

CAS (2R) 1621165-20-5

CAS (2S) 1621165-19-2

Formula

C

H

NO

Molecular Weight 211.26 g/mol

Appearance
White to off-white crystalline solid or viscous oil

(purity dependent)

Synthesis & Mechanistic Pathway
To understand the impurity profile and spectroscopic nuances, one must understand the

genesis of the molecule.[1][2] The standard industrial route proceeds via the Seyferth-Gilbert

Homologation (using the Bestmann-Ohira reagent) from the corresponding N-Boc-morpholine-

2-carbaldehyde.[1][2]

Mechanistic Workflow (Graphviz)
The following diagram outlines the conversion logic and critical intermediate tracking.
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Caption: Figure 1. Synthetic pathway transforming the alcohol precursor to the terminal alkyne

via an aldehyde intermediate using Bestmann-Ohira homologation.[1][2]

Spectroscopic Characterization
Nuclear Magnetic Resonance ( H NMR)
Solvent: CDCl

(7.26 ppm reference) Instrument Frequency: 400 MHz[1][2][3]

Expert Insight - Rotameric Broadening: The tert-butyl carbamate (Boc) group induces restricted

rotation around the N-C(O) bond.[1][2] At room temperature, this results in broadening or

splitting of the protons adjacent to the nitrogen (H-3 and H-5).[1][2] Do not mistake these broad

signals for impurities.[1][2]
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Position
Shift (

ppm)
Multiplicity Integration

Assignment
Logic

H-2 4.25 – 4.35 Multiplet (dd/td) 1H

Diagnostic:

Deshielded by

Oxygen and

Alkyne cone of

anisotropy.[1][2]

H-6 (eq) 3.90 – 4.05 Multiplet 1H

Ether proton;

distinct

diastereotopic

splitting.[1][2]

H-3, H-5 3.00 – 3.80 Broad Multiplets 4H

Rotameric

Region: Protons

to Nitrogen.[1][2]

Often appear as

complex

overlapping

envelopes.[1][2]

H-6 (ax) 3.50 – 3.65 Multiplet 1H

Axially oriented

ether proton.[1]

[2]

C-H 2.49
Singlet (or fine

doublet)
1H

Key Identifier:

Terminal alkyne

proton.[1][2]

Sharp singlet

indicates clean

formation.[1][2]

Boc-CH 1.47 Singlet 9H

Intense singlet.

[1][2] Integration

reference

standard.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://patents.google.com/patent/CA2958742C/en
https://patents.google.com/patent/CA2958742A1/en
https://patents.google.com/patent/CA2958742C/en
https://patents.google.com/patent/CA2958742A1/en
https://patents.google.com/patent/CA2958742C/en
https://patents.google.com/patent/CA2958742A1/en
https://patents.google.com/patent/CA2958742C/en
https://patents.google.com/patent/CA2958742A1/en
https://patents.google.com/patent/CA2958742C/en
https://patents.google.com/patent/CA2958742A1/en
https://patents.google.com/patent/CA2958742C/en
https://patents.google.com/patent/CA2958742A1/en
https://patents.google.com/patent/CA2958742C/en
https://patents.google.com/patent/CA2958742A1/en
https://patents.google.com/patent/CA2958742C/en
https://patents.google.com/patent/CA2958742A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Impurity Watch:

9.6 ppm: Residual aldehyde (incomplete reaction).[1][2]

2.2 ppm (s): Acetone (common cleaning solvent contaminant).[1][2]

1.2 ppm (t): Ethanol (if used in workup).[1][2]

Infrared Spectroscopy (FT-IR)
IR is the fastest method to confirm the presence of the alkyne and the integrity of the

carbamate.[1][2]

Wavenumber (cm

)
Functional Group Vibrational Mode Notes

3250 – 3300 C-H Stretch

Sharp, medium

intensity. Diagnostic

for terminal alkyne.

2110 – 2120
C

C
Stretch

Weak intensity (dipole

change is small).[1][2]

1690 – 1705 C=O[1][2] (Boc) Stretch

Strong, broad band.[1]

[2] Characteristic of

carbamates.

1100 – 1150 C-O-C Stretch

Strong ether band

from the morpholine

ring.[1]

Mass Spectrometry (LC-MS)
Ionization Mode: ESI (+)

Molecular Ion: The parent ion

(212.[1][2]1) is often weak due to the lability of the Boc group.[1][2]
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Base Peak: Expect

(234.1) or the fragment

(112.1).[1][2]

fragmentation: Loss of the tert-butyl group (

) is the primary fragmentation pathway in source.[1][2]

Experimental Protocol: Synthesis & Isolation
Standard Operating Procedure (SOP) for Bench Validation

Objective: Synthesis of (S)-N-Boc-2-ethynylmorpholine from (S)-N-Boc-morpholine-2-

carbaldehyde.

Reagent Preparation:

Dissolve Bestmann-Ohira reagent (dimethyl (1-diazo-2-oxopropyl)phosphonate, 1.2 equiv)

in anhydrous Methanol.[1][2]

Dissolve (S)-N-Boc-morpholine-2-carbaldehyde (1.0 equiv) in anhydrous Methanol.

Reaction:

Cool the aldehyde solution to 0°C under Nitrogen.

Add Potassium Carbonate (K

CO

, 2.0 equiv) to the Bestmann-Ohira solution.[1][2]

Add the aldehyde solution dropwise to the reagent mixture.[1][2]

Mechanistic Note: The base generates the reactive dimethyl diazomethylphosphonate

species in situ.[1][2]

Stir at 0°C for 1 hour, then warm to Room Temperature (RT) and stir for 4–12 hours.
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Workup (Critical for Purity):

Dilute with Ethyl Acetate (EtOAc).[1][2][4]

Wash with saturated NaHCO

(removes phosphate byproducts).[1][2]

Wash with Brine.[1][2][5]

Dry over Na

SO

, filter, and concentrate in vacuo.

Purification:

Flash Column Chromatography: Silica Gel.[1][2]

Eluent: 0%

20% EtOAc in Hexanes.[1][2]

TLC:[1][2][6] Product R

~ 0.5 (20% EtOAc/Hexanes).[1][2] Stains purple/brown with KMnO

.[1][2]

Structural Logic Visualization
The following diagram illustrates the connectivity logic used to assign the NMR signals,

highlighting the "Deshielding Zones" that shift specific protons downfield.
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Key Diagnostic Signals
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Long range
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Caption: Figure 2. NMR assignment logic correlating structural electronic effects to observed

chemical shifts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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